![molecular formula C15H17FN4O B1224276 [4-(4-Fluorophenyl)-1-piperazinyl]-(2-methyl-3-pyrazolyl)methanone](/img/structure/B1224276.png)
[4-(4-Fluorophenyl)-1-piperazinyl]-(2-methyl-3-pyrazolyl)methanone
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Overview
Description
[4-(4-fluorophenyl)-1-piperazinyl]-(2-methyl-3-pyrazolyl)methanone is a member of piperazines.
Scientific Research Applications
Antimycobacterial Activity
One study explored the synthesis of novel derivatives related to 4-(4-Fluorophenyl)-1-piperazinyl-(2-methyl-3-pyrazolyl)methanone and evaluated their antimycobacterial activities. A derivative exhibited significant activity against isoniazid-resistant Mycobacterium tuberculosis, highlighting its potential as an antimycobacterial agent (Ali & Yar, 2007).
Anti-viral Activity
Another study synthesized derivatives of 4-(4-Fluorophenyl)-1-piperazinyl-(2-methyl-3-pyrazolyl)methanone, testing them for in vitro anti-viral activity. Certain compounds, particularly those with electron-withdrawing groups, demonstrated significant anti-viral potential (Ali, Shaharyar, & Clercq, 2007).
Antimicrobial Activity
Research into the synthesis of related compounds has shown promising results in antimicrobial activities. Compounds derived from 4-(4-Fluorophenyl)-1-piperazinyl-(2-methyl-3-pyrazolyl)methanone exhibited notable antibacterial and antifungal effects, suggesting their potential as antimicrobial agents (Yar, Ali, Sriram, & Yogeeswari, 2006).
Antitumor Activity
A study involving the synthesis of 3-phenylpiperazinyl-1-trans-propenes, related to 4-(4-Fluorophenyl)-1-piperazinyl-(2-methyl-3-pyrazolyl)methanone, demonstrated significant cytotoxicity against various tumor cells, both in vitro and in vivo. This indicates its potential use in antitumor therapies (Naito et al., 2005).
properties
Molecular Formula |
C15H17FN4O |
---|---|
Molecular Weight |
288.32 g/mol |
IUPAC Name |
[4-(4-fluorophenyl)piperazin-1-yl]-(2-methylpyrazol-3-yl)methanone |
InChI |
InChI=1S/C15H17FN4O/c1-18-14(6-7-17-18)15(21)20-10-8-19(9-11-20)13-4-2-12(16)3-5-13/h2-7H,8-11H2,1H3 |
InChI Key |
YZZCPCGURLBDPK-UHFFFAOYSA-N |
SMILES |
CN1C(=CC=N1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Canonical SMILES |
CN1C(=CC=N1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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